2-Chloro-5-hydroxy-4-methylbenzoic acid

• IUPAC Name: 2-chloro-5-hydroxy-4-methylbenzoic acid
• InChI: InChI=1S/C8H7ClO3/c1-4-2-6(9)5(8(11)12)3-7(4)10/h2-3,10H,1H3,(H,11,12)
• InChI Key: IRZZOGNDMVHPOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)C(=O)O)Cl
• Molecular Formula: C8H7ClO3
• DSSTOX Substance ID: DTXSID50676810
• Molecular Weight: 186.59 g/mol
• CAS RN: 1195344-56-9

Description

2-Chloro-5-hydroxy-4-methylbenzoic acid is a chemical compound with the molecular formula C8H7ClO3 and a molecular weight of 186.59. It is a member of the class of chlorobenzoic acids.

Molecular Structure Analysis

The molecular structure of 2-Chloro-5-hydroxy-4-methylbenzoic acid can be represented by the SMILES string O=C(O)C1=CC(Cl)=C(C)C=C1O. The InChI key is PNBKMRRXXVGPTJ-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis of Complex Molecules

Compounds similar to 2-Chloro-5-hydroxy-4-methylbenzoic acid are often used as intermediates in the synthesis of more complex molecules. For example, derivatives of chloro-hydroxy-methylbenzoic acids have been employed in the syntheses of key components of antibiotics like vancomycin, indicating the potential utility of such compounds in pharmaceutical chemistry (A. Girard et al., 1996).

Photodecomposition Studies

Studies on the photodecomposition of chlorobenzoic acids, which share structural similarities with 2-Chloro-5-hydroxy-4-methylbenzoic acid, have shed light on the environmental fate of these compounds when exposed to UV light. This research is crucial for understanding the environmental impact of such chemicals and their breakdown products (D. Crosby & E. Leitis, 1969).

Antibiotic Biosynthesis

Research on analogues of 3-amino-5-hydroxybenzoic acid, which are structurally related to 2-Chloro-5-hydroxy-4-methylbenzoic acid, has contributed to understanding the biosynthesis and synthesis of various antibiotics. This suggests potential applications of such compounds in exploring and developing new antibacterial agents (A. Becker, 1984).

Environmental Microbiology

Research involving chloro-methylbenzoic acids has also extended to environmental microbiology, where such compounds are used as substrates to study the metabolic pathways of microbial communities capable of degrading aromatic pollutants. This has implications for bioremediation technologies and understanding microbial ecology (F. K. Higson & D. Focht, 1992).

Safety and Hazards

This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective equipment.

Mechanism of Action

The pharmacokinetics of benzoic acid derivatives would generally involve absorption, distribution, metabolism, and excretion (ADME). They can be absorbed in the gastrointestinal tract after oral administration, distributed throughout the body, metabolized primarily in the liver, and excreted in the urine .

The action of “2-Chloro-5-hydroxy-4-methylbenzoic acid” could be influenced by various environmental factors such as pH, temperature, and the presence of other compounds. For instance, the ionization state of the compound, which can affect its ability to cross cell membranes, is dependent on the pH of the environment .